Cas no 536706-43-1 (N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536706-43-1
• MF: C₂₅H₁₉FN₄O₃S
• MW: 474.506767511368
• CID: 6163170
• PubChem ID: 4174478
• Update Time: 2025-07-21

N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• AKOS002052235
• F0580-0396
• 536706-43-1
• N-(2-fluorophenyl)-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• EU-0022316
• N-(2-fluorophenyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• N-(2-fluorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• Oprea1_142912

• Inchi： 1S/C25H19FN4O3S/c1-33-16-8-6-7-15(13-16)30-24(32)23-22(17-9-2-4-11-19(17)28-23)29-25(30)34-14-21(31)27-20-12-5-3-10-18(20)26/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key： ZJVYDICINCJYTM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1F)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 474.11618982g/mol
• Monoisotopic Mass: 474.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Additional information on N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS No. 536706-43-1)

In the realm of pharmaceutical and biochemical research, N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS No. 536706-43-1) has garnered significant attention due to its unique molecular structure and potential applications. This compound, often abbreviated for convenience, belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel therapeutic agents and small-molecule inhibitors.

The molecular structure of N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide features a pyrimidoindole core coupled with a fluorophenyl and methoxyphenyl moiety, making it a subject of interest in drug discovery and medicinal chemistry. Its sulfanylacetamide side chain further enhances its potential as a biochemical probe or therapeutic candidate. Recent studies have highlighted its relevance in targeting specific enzyme pathways, aligning with the current focus on precision medicine and personalized therapeutics.

One of the most frequently asked questions about this compound revolves around its synthesis and scalability. Given the complexity of its structure, researchers often seek optimized synthetic routes to produce high-purity batches for experimental use. The incorporation of fluorine and methoxy groups in the molecule also raises questions about its pharmacokinetic properties, such as bioavailability and metabolic stability. These aspects are critical for advancing the compound into preclinical studies.

In the context of AI-driven drug discovery, N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide has been a topic of discussion in computational chemistry forums. Machine learning models are being employed to predict its binding affinities and interaction profiles with various biological targets. This aligns with the broader trend of leveraging artificial intelligence to accelerate drug development and reduce R&D costs.

Another area of interest is the compound's potential role in cancer research. While it is not yet classified as a therapeutic agent, preliminary studies suggest that its pyrimidoindole scaffold may interact with kinase enzymes, which are often implicated in oncogenic signaling. This has led to speculation about its utility in targeted cancer therapies, a hot topic in contemporary biomedical research.

From a commercial perspective, the demand for CAS No. 536706-43-1 is driven by its use in high-throughput screening and lead optimization programs. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies and academic institutions. Its patent status and intellectual property considerations are also frequently discussed, as they impact its accessibility for research purposes.

In summary, N-(2-fluorophenyl)-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide represents a fascinating case study in modern chemical research. Its multifaceted applications, from drug discovery to computational modeling, underscore its importance in the scientific community. As research progresses, this compound may well emerge as a key player in the development of next-generation therapeutic agents.